Cas no 436799-35-8 (3,5-Dibromo-2-(trifluoromethyl)pyridine)

3,5-Dibromo-2-(trifluoromethyl)pyridine is a synthetic organic compound with notable properties. It offers excellent stability, making it suitable for various applications. The trifluoromethyl group enhances its chemical reactivity, broadening its utility in organic synthesis. This compound is highly valued for its purity and consistency, ensuring reliable performance in chemical reactions.
3,5-Dibromo-2-(trifluoromethyl)pyridine structure
436799-35-8 structure
Product Name:3,5-Dibromo-2-(trifluoromethyl)pyridine
CAS No:436799-35-8
MF:C6H2Br2F3N
MW:304.889990329742
CID:1040260
PubChem ID:11044942
Update Time:2025-10-31

3,5-Dibromo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-2-(trifluoromethyl)pyridine
    • AG-A-48391
    • ANW-67800
    • CTK5I8854
    • MolPort-001-778-101
    • PC9197
    • SureCN2256015
    • AT22214
    • EN300-117688
    • 436799-35-8
    • SB21197
    • DB-339023
    • DTXSID50453183
    • SCHEMBL2256015
    • CS-0268500
    • MFCD08741349
    • AKOS016006639
    • MDL: MFCD08741349
    • Inchi: 1S/C6H2Br2F3N/c7-3-1-4(8)5(12-2-3)6(9,10)11/h1-2H
    • InChI Key: UTMQHPKSSJHNBA-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CN=C1C(F)(F)F)Br

Computed Properties

  • Exact Mass: 304.84856g/mol
  • Monoisotopic Mass: 302.85061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų

3,5-Dibromo-2-(trifluoromethyl)pyridine Pricemore >>

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